α-Cholestane

• CAS No.: 481-21-0
• Product Name: α-Cholestane
• Molecular Formula: C27H48
• Molecular Weight: 372.7 g/mol
• IUPAC Name: (5R,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene
• Standard InChI: InChI=1S/C27H48/c1-19(2)9-8-10-20(3)23-14-15-24-22-13-12-21-11-6-7-17-26(21,4)25(22)16-18-27(23,24)5/h19-25H,6-18H2,1-5H3/t20-,21-,22+,23-,24+,25+,26+,27-/m1/s1
• Standard InChIKey: XIIAYQZJNBULGD-XWLABEFZSA-N
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CCCC4)C)C
• SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C
• Canonical SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C
• Appearance: Unit:100 mgSolvent:nonePurity:98+%Physical solid
• Melting Point: 80-80.5°C
• Physical Description: Solid
• Description: 5alpha-Cholestane, also known as Α-cholestane, belongs to the class of organic compounds known as cholestane steroids. These are steroids with a structure containing the 27-carbon cholestane skeleton. 5alpha-Cholestane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 5alpha-Cholestane has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 5alpha-cholestane is primarily located in the membrane (predicted from logP) and cytoplasm. 5alpha-Cholestane is also a parent compound for other transformation products, including but not limited to, zymosterol intermediate 2, 5, 6alpha-epoxy-5alpha-cholestan-3beta-ol, and 4, 4-dimethyl-5alpha-cholesta-8, 14, 24-trien-3beta-ol. Outside of the human body, 5alpha-cholestane can be found in potato. This makes 5alpha-cholestane a potential biomarker for the consumption of this food product.; 5alpha-cholestane is the 5alpha-stereoisomer of cholestane.
• Synonyms: (5α)-Cholestane; (20R)-5α(H),14α(H),17α(H)-Cholestane; (20R)-5α(H),14α(H),17α(H)-Cholestane; 28,29,30-Trinorlanostane; Cholestane; NSC 224419
• Reference: 1. R. Iborra et al. “Advanced Glycation in macrophages induces intracellular accumulation of 7-ketocholesterol and total sterols by decreasing the expressionof ABCA-1 and ABCG-1” Lipids in Health and Disease, vol. 10 pp. 1-7, 20112. R. Ostlund et al. “Phytosterols that are naturally present in commercial corn oil significantly reduce cholesterol absorption in humans” Am J Clin Nutr,Vol. 75(6) pp. 1000-1004, 20023. A. de Jong, J. Plat, R. Mensink “Metabolic effects of plant sterols and stanols (Review)” Journal of Nutritional Biochemistry, Vol. 14:7 pp. 362-369, 2003
• PubChem Compound: 2723895
• Last Modified: Nov 11 2021